4-(4,5-Dichloro-1H-imidazol-1-yl)-2,6-bis(trifluoromethyl)pyridine

• IUPAC Name: 4-(4,5-dichloroimidazol-1-yl)-2,6-bis(trifluoromethyl)pyridine
• InChI: InChI=1S/C10H3Cl2F6N3/c11-7-8(12)21(3-19-7)4-1-5(9(13,14)15)20-6(2-4)10(16,17)18/h1-3H
• InChI Key: AOZAAMMSSBUPSG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1C(F)(F)F)C(F)(F)F)N2C=NC(=C2Cl)Cl
• Molecular Formula: C10H3Cl2F6N3
• Molecular Weight: 350.04 g/mol

Description

4-(4,5-Dichloro-1H-imidazol-1-yl)-2,6-bis(trifluoromethyl)pyridine, also known as DITP, is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(4,5-Dichloro-1H-imidazol-1-yl)-2,6-bis(trifluoromethyl)pyridine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. Inflammatory cells, this compound has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. In infectious diseases, this compound has been shown to inhibit the activity of viral polymerases, which are enzymes involved in the replication of viral RNA.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In inflammatory cells, this compound has been shown to reduce the production of inflammatory mediators, leading to the suppression of inflammation. In infectious diseases, this compound has been shown to inhibit viral replication, leading to the suppression of viral infection.

Advantages and Limitations for Lab Experiments

4-(4,5-Dichloro-1H-imidazol-1-yl)-2,6-bis(trifluoromethyl)pyridine has several advantages for lab experiments, including its high potency and selectivity, its ability to penetrate cell membranes, and its low toxicity. However, this compound also has some limitations, including its poor solubility in water, its instability in acidic conditions, and its potential for off-target effects.

Future Directions

There are several future directions for the study of 4-(4,5-Dichloro-1H-imidazol-1-yl)-2,6-bis(trifluoromethyl)pyridine, including the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for other diseases, the exploration of its applications in materials science and catalysis, and the elucidation of its mechanism of action at the molecular level. Additionally, the development of this compound derivatives with improved properties and the investigation of their potential applications is an area of active research.

Synthesis Methods

The synthesis of 4-(4,5-Dichloro-1H-imidazol-1-yl)-2,6-bis(trifluoromethyl)pyridine involves the reaction of 4,5-dichloroimidazole with 2,6-bis(trifluoromethyl)pyridine in the presence of a base such as sodium hydride or potassium carbonate. The reaction is typically carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures.

Scientific Research Applications

4-(4,5-Dichloro-1H-imidazol-1-yl)-2,6-bis(trifluoromethyl)pyridine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated as a potential therapeutic agent for the treatment of cancer, inflammation, and infectious diseases. In materials science, this compound has been used as a building block for the synthesis of metal-organic frameworks and other porous materials. In catalysis, this compound has been studied as a ligand for transition metal catalysts.